N-(3,4-Dichlorophenyl)piperazine-1-carboxamide

• Molecular Formula: C11H13Cl2N3O
• Molecular Weight: 274.14 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C11H13Cl2N3O/c12-9-2-1-8(7-10(9)13)15-11(17)16-5-3-14-4-6-16/h1-2,7,14H,3-6H2,(H,15,17)
• InChI Key: JOIBTILCZYNXDH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)NC2=CC(=C(C=C2)Cl)Cl

Description

N-(3,4-Dichlorophenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C11H13Cl2N3O and its molecular weight is 274.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,4-Dichlorophenylisocyanate (3.43 g) and tert-butyl piperazine-1-carboxylate (3.40 g) were stirred for 18 hours in chloroform (20 ml) at room temperature. Trisamine resin (1 g) was added and the mixture stirred for 3 hours, then filtered off. Trifluoroacetic acid (10 ml) was added to the filtrate and this mixture was stirred for two hours. The reaction mixture was concentrated in vacuo and the resulting oil separated between ethyl acetate (100 ml) and saturated aqueous sodium bicarbonate solution (100 ml). The ethyl acetate layer was separated, dried over magnesium sulphate, filtered then concentrated in vacuo to give the title compound (5.47 g).